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Compound of Interest

Compound Name: Octyl benzoate

Cat. No.: B135416 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Octyl benzoate, a common fragrance and flavoring agent. Adherence to these

procedures is critical for minimizing risks and ensuring responsible disposal.

Key Safety and Handling Information

When working with Octyl benzoate, it is crucial to be aware of its properties and potential

hazards. While generally considered to have low toxicity, direct contact can cause skin

irritation[1]. Therefore, implementing proper handling procedures and using appropriate

personal protective equipment (PPE) is mandatory.

Physical & Chemical Properties

Appearance Colorless to pale yellow liquid[2][3][4]

Odor Sweet, fruity

Solubility
Insoluble in water; Soluble in organic solvents,

alcohol, and oils[2][3]

Boiling Point 305.5°C[2]

Molecular Formula C15H22O2[1]
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Personal Protective Equipment (PPE)
The following personal protective equipment should be worn at all times when handling Octyl
benzoate to prevent skin and eye contact.

PPE Type Specifications

Eye Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards[5].

Hand Protection

Chemical-impermeable gloves that satisfy the

specifications of EU Directive 89/686/EEC and

the standard EN 374[5]. Gloves must be

inspected prior to use[5][6].

Body Protection

Wear fire/flame resistant and impervious

clothing[5]. A lab coat or other protective

clothing should be worn.

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a full-face respirator should be

used[5]. For nuisance exposures, a type P95

(US) or type P1 (EU EN 143) particle respirator

is recommended. For higher-level protection,

use type OV/AG/P99 (US) or type ABEK-P2 (EU

EN 143) respirator cartridges[6].

Operational Plan for Handling Octyl Benzoate
A systematic approach to handling Octyl benzoate is essential for laboratory safety. The

following workflow outlines the key steps from preparation to disposal.
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Workflow for Safe Handling of Octyl Benzoate

Preparation

Handling

Disposal

Emergency Procedures

Don Appropriate PPE

Ensure Adequate Ventilation

Gather Handling & Spill Materials

Transfer/Use Octyl Benzoate

Store in a Cool, Dry, Well-Ventilated AreaContain and Clean Up Spills

Collect Waste in Labeled, Closed Containers

Dispose of Contaminated PPE

Arrange for Licensed Chemical Disposal

Administer First Aid

Click to download full resolution via product page

Safe handling workflow for Octyl benzoate.
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Disposal Plan
Proper disposal of Octyl benzoate and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all Octyl benzoate waste, including contaminated materials, in suitable and closed

containers that are clearly labeled[5].

Disposal Method:

Disposal should be handled by a licensed chemical destruction plant or through controlled

incineration with flue gas scrubbing[5].

Do not dispose of with household garbage or allow it to reach the sewage system[7].

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal[5].

Contaminated Packaging:

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning[5].

Alternatively, puncture the packaging to render it unusable for other purposes and then

dispose of it in a sanitary landfill[5].

Combustible packaging materials may be disposed of through controlled incineration with

flue gas scrubbing[5].

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is critical.
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Emergency Situation First Aid / Spill Response

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration and seek

immediate medical attention. Do not use mouth-

to-mouth resuscitation if the chemical was

ingested or inhaled[5].

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor[5].

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor[5].

Ingestion

Rinse the mouth with water. Do not induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately[5].

Spill

Evacuate personnel to a safe area. Ensure

adequate ventilation and remove all sources of

ignition. Prevent further leakage if it is safe to do

so. Use personal protective equipment,

including chemical impermeable gloves. Collect

the spilled material using non-sparking tools and

place it in a suitable, closed container for

disposal. Do not let the chemical enter drains[5]

[6].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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